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Compound of Interest

Compound Name: Diethyl 1-decylphosphonate

Cat. No.: B097220 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl 1-decylphosphonate is an organophosphorus compound with the chemical formula

C14H31O3P.[1][2] As a member of the phosphonate class of molecules, it holds interest for

various applications in research and development due to the unique properties conferred by

the carbon-phosphorus bond. This technical guide provides a detailed overview of the core

physicochemical characteristics of Diethyl 1-decylphosphonate, outlines general

experimental protocols for their determination, and presents a typical workflow for its synthesis

and characterization. This document is intended to serve as a comprehensive resource for

professionals in the fields of chemistry and drug development.

Physicochemical Characteristics
The fundamental physicochemical properties of Diethyl 1-decylphosphonate are summarized

in the table below. It is important to note that some variation in reported values exists across

different commercial suppliers, which may be attributed to differences in measurement

conditions and sample purity.
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Property Value Source(s)

CAS Number 16165-68-7 [1][2][3]

Molecular Formula C14H31O3P [1][2][3]

Molecular Weight 278.37 g/mol [1][2][3]

Boiling Point 128-130 °C at 0.2 mmHg [1]

Density 0.938 g/cm³ [1]

Refractive Index 1.4390 [1]

Calculated XLogP3 5.4 [1]

Vapor Pressure 9.59E-05 mmHg at 25°C [1]

Experimental Protocols
The following sections detail generalized experimental methodologies for the determination of

key physicochemical properties of liquid compounds such as Diethyl 1-decylphosphonate.

These protocols are based on standard laboratory techniques.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and efficient method for determining the boiling point of a small liquid

sample is the capillary method.[4][5][6]

Apparatus:

Thiele tube or oil bath with a stirrer

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or hot plate)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.echemi.com/produce/pr24021810463-diethyl-1-decylphosphonate.html
https://www.scbt.com/p/diethyl-1-decylphosphonate-16165-68-7
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-decylphosphonate
https://www.echemi.com/produce/pr24021810463-diethyl-1-decylphosphonate.html
https://www.scbt.com/p/diethyl-1-decylphosphonate-16165-68-7
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-decylphosphonate
https://www.echemi.com/produce/pr24021810463-diethyl-1-decylphosphonate.html
https://www.scbt.com/p/diethyl-1-decylphosphonate-16165-68-7
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-decylphosphonate
https://www.echemi.com/produce/pr24021810463-diethyl-1-decylphosphonate.html
https://www.echemi.com/produce/pr24021810463-diethyl-1-decylphosphonate.html
https://www.echemi.com/produce/pr24021810463-diethyl-1-decylphosphonate.html
https://www.echemi.com/produce/pr24021810463-diethyl-1-decylphosphonate.html
https://www.echemi.com/produce/pr24021810463-diethyl-1-decylphosphonate.html
https://www.benchchem.com/product/b097220?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid for the bath (e.g., paraffin oil)

Procedure:

A small amount of the liquid sample (a few milliliters) is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The entire assembly is immersed in a Thiele tube or an oil bath.

The bath is heated gently and stirred continuously to ensure uniform temperature

distribution.

As the temperature rises, a slow stream of bubbles will emerge from the open end of the

capillary tube.

Heating is continued until a steady and rapid stream of bubbles is observed.

The heat source is then removed, and the bath is allowed to cool slowly with continuous

stirring.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[7]

Determination of Density (Pycnometer Method)
Density is the mass of a substance per unit volume. The pycnometer method is a precise

technique for measuring the density of liquids.[8][9]

Apparatus:

Pycnometer (a glass flask with a specific, accurately known volume)

Analytical balance

Thermometer
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Water bath

Procedure:

The clean and dry pycnometer is accurately weighed (m1).

The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid is carefully wiped from the outside.

The filled pycnometer is weighed again to determine the mass of the liquid (m2).

The mass of the liquid is calculated as (m2 - m1).

The volume of the pycnometer (V) is known or can be determined by filling it with a liquid of

known density (e.g., distilled water) and performing a similar mass measurement.

The density (ρ) of the sample is calculated using the formula: ρ = (m2 - m1) / V.

The temperature at which the measurement is made should be recorded, as density is

temperature-dependent.

Determination of Refractive Index (Abbe Refractometer)
The refractive index is a dimensionless number that describes how fast light travels through a

material. It is a characteristic property of a substance and can be used for identification and

purity assessment.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Solvent for cleaning (e.g., ethanol or acetone)

Soft tissue paper
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Procedure:

The refractometer is turned on, and the constant temperature water bath is set to the desired

temperature (commonly 20°C or 25°C).

The prism of the refractometer is cleaned with a suitable solvent and dried with a soft tissue.

A few drops of the liquid sample are placed on the surface of the prism using a clean

dropper.

The prism is closed and locked.

The light source is adjusted to illuminate the field of view.

The adjustment knob is turned until the dividing line between the light and dark fields is

sharp and centered in the crosshairs of the eyepiece.

If a color fringe is observed, the chromaticity corrector is adjusted until a sharp, black-and-

white dividing line is obtained.

The refractive index value is read directly from the instrument's scale.

Synthesis and Characterization Workflow
The synthesis of diethyl alkylphosphonates is commonly achieved through the Michaelis-

Arbuzov reaction.[10][11][12] This reaction involves the nucleophilic attack of a trialkyl

phosphite on an alkyl halide. The resulting product is then typically purified and its structure

confirmed using various spectroscopic techniques.
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General Workflow for Synthesis and Characterization of Diethyl 1-Decylphosphonate

Synthesis (Michaelis-Arbuzov Reaction)

Characterization

1-Bromodecane + Triethyl phosphite

Heating under inert atmosphere

Removal of volatiles
(e.g., vacuum distillation)

Column Chromatography or
Fractional Distillation

Pure Diethyl 1-Decylphosphonate

NMR Spectroscopy
(¹H, ¹³C, ³¹P)

Mass Spectrometry
(e.g., GC-MS) FTIR Spectroscopy

Structural Confirmation
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Caption: General workflow for the synthesis and characterization of Diethyl 1-
Decylphosphonate.

General Synthesis Protocol (Michaelis-Arbuzov
Reaction)
Materials:

1-Bromodecane

Triethyl phosphite

Round-bottom flask

Reflux condenser

Heating mantle

Inert gas supply (e.g., Nitrogen or Argon)

Procedure:

A round-bottom flask is charged with 1-bromodecane and a slight molar excess of triethyl

phosphite.

The flask is equipped with a reflux condenser and placed under an inert atmosphere.

The reaction mixture is heated to a temperature typically ranging from 120°C to 160°C.

The progress of the reaction is monitored by techniques such as Thin Layer Chromatography

(TLC) or ³¹P NMR spectroscopy.

Upon completion, the reaction mixture is cooled to room temperature.

The crude product is purified, typically by vacuum distillation or column chromatography, to

yield pure Diethyl 1-decylphosphonate.[11]

Characterization Methods
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information on the number and types of hydrogen atoms in the molecule,

confirming the presence of the decyl chain and the ethyl groups of the phosphonate moiety.

¹³C NMR: Shows the carbon framework of the molecule.

³¹P NMR: Is particularly useful for phosphorus-containing compounds, giving a characteristic

chemical shift that confirms the formation of the phosphonate.[13]

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of the

compound and can provide information about its structure through fragmentation patterns.

Techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) are often employed.[3]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy can be used to identify the

functional groups present in the molecule. Characteristic absorption bands for the P=O and P-

O-C bonds of the phosphonate group would be expected.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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